Cas no 1806894-53-0 (2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile)

• Product Name: 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile
• CAS No: 1806894-53-0
• MF: C₈H₆F₂IN₃
• MW: 309.054620265961
• CID: 4854495
• Update Time: 2025-08-05

2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile

• Inchi： 1S/C8H6F2IN3/c9-7(10)6-3-5(11)4(1-2-12)8(13)14-6/h3,7H,1H2,(H2,13,14)
• InChI Key： KICYQKSPXMYEBQ-UHFFFAOYSA-N
• SMILES： IC1C=C(C(F)F)N=C(C=1CC#N)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 240
• XLogP3: 1.5
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile

Professional Introduction to 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile (CAS No. 1806894-53-0)

2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile (CAS No. 1806894-53-0) is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its unique structural features, serves as a versatile intermediate in the synthesis of various biologically active molecules. Its molecular framework incorporates both nitrogen and oxygen heteroatoms, which contribute to its reactivity and potential applications in drug development.

The presence of an iodopyridine core in this molecule is particularly noteworthy, as iodine-containing pyridines are widely recognized for their role in medicinal chemistry due to their ability to facilitate cross-coupling reactions. These reactions are pivotal in constructing complex molecular architectures, which are often essential for achieving high binding affinity and selectivity in drug candidates. The difluoromethyl substituent further enhances the compound's utility by introducing fluorine atoms, which are known to improve metabolic stability and pharmacokinetic properties of pharmaceuticals.

In recent years, there has been a surge in research focused on developing novel iodopyridine derivatives for therapeutic applications. The acetonitrile group at the 3-position of the pyridine ring adds another layer of functionality, making this compound a valuable building block for further chemical modifications. Researchers have leveraged these structural features to explore its potential in various pharmacological contexts, including antiviral, anticancer, and anti-inflammatory agents.

One of the most compelling aspects of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By designing molecules that specifically target these kinases, researchers aim to develop treatments that can modulate these pathways effectively. The iodine atom in this compound allows for palladium-catalyzed cross-coupling reactions, which are commonly employed to attach various pharmacophores to the iodopyridine scaffold.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds due to their favorable pharmacokinetic profiles. The introduction of fluorine atoms can lead to increased lipophilicity, reduced metabolic clearance, and enhanced binding affinity. In the context of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile, the difluoromethyl group is strategically positioned to influence these properties, making it an attractive candidate for further development.

Recent studies have demonstrated the utility of this compound in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical for numerous biological processes and are often implicated in diseases such as Alzheimer's and Parkinson's. By developing molecules that can disrupt or modulate these interactions, researchers hope to uncover new therapeutic strategies. The versatility of 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile makes it a valuable tool in this endeavor.

The synthetic pathways involving this compound have also been optimized for scalability and efficiency. Modern synthetic techniques allow for the rapid assembly of complex molecular structures from readily available precursors. This accessibility is crucial for both academic research and industrial applications, as it enables faster discovery and development cycles.

In conclusion, 2-Amino-6-(difluoromethyl)-4-iodopyridine-3-acetonitrile (CAS No. 1806894-53-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it a powerful intermediate for the synthesis of biologically active molecules with potential applications across multiple therapeutic areas. As research continues to uncover new ways to leverage its properties, this compound is poised to play an increasingly important role in the development of next-generation drugs.